Cas no 1804953-80-7 (Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1804953-80-7
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4805549
• Update Time: 2025-06-10

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)7-5(4-11)3-6(12)8(15-7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： WUKIKRRHQFIGBD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1804953-80-7): A Comprehensive Overview

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1804953-80-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloromethyl moiety and a difluoromethyl substituent, which contribute to its distinct chemical properties and potential biological activities.

The synthesis and application of this compound have been extensively studied in recent years, particularly in the context of drug discovery and development. The presence of the fluoropyridine core in Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is particularly noteworthy, as fluorinated pyridines are known for their enhanced metabolic stability and improved pharmacokinetic profiles. These attributes make them highly desirable in the design of next-generation pharmaceuticals.

In recent research, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has been explored for its potential role in the development of antiviral and anticancer agents. The chloromethyl group, in particular, has been identified as a key pharmacophore that can interact with biological targets to modulate cellular processes. Studies have demonstrated that this compound can exhibit inhibitory effects on various enzymes and receptors involved in viral replication and tumor growth.

The incorporation of the difluoromethyl group further enhances the pharmacological properties of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate. This substituent is known to improve binding affinity and metabolic stability, making it an attractive feature for drug design. Additionally, the presence of multiple fluorine atoms can influence the electronic properties of the molecule, leading to altered reactivity and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate with greater accuracy. Molecular docking studies have revealed that this compound can interact with a variety of biological targets, including kinases and transcription factors. These interactions are believed to underlie its potential therapeutic effects against a range of diseases.

The synthetic route to Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has also been optimized to ensure high yield and purity. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex molecular framework efficiently. These advancements in synthetic methodology have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacokinetic profile of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has been thoroughly evaluated through preclinical studies. These investigations have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The high bioavailability and prolonged half-life make it an attractive candidate for oral administration, which would significantly improve patient compliance.

In conclusion, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the fight against various diseases.